![molecular formula C12H12N2O B6385231 5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine, 95% CAS No. 1111108-38-3](/img/structure/B6385231.png)
5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine, 95%
Overview
Description
5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine (95%) is a synthetic compound that has recently been studied for its potential applications in scientific research. It is a member of the pyrimidine family of compounds and can be used in a variety of lab experiments.
Mechanism of Action
The exact mechanism of action of 5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine (95%) is not yet fully understood. However, it is believed that the compound binds to certain proteins and enzymes in the cell, which then leads to a change in the activity of these proteins and enzymes. This change in activity can then lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine (95%) have not yet been fully explored. However, the compound has been shown to affect the activity of certain proteins and enzymes, which can lead to changes in cell metabolism and gene expression. It has also been shown to have an inhibitory effect on certain enzymes, which can lead to changes in the production of certain hormones and neurotransmitters.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine (95%) in lab experiments include its low cost, easy availability, and stability. The compound is also non-toxic and non-carcinogenic, making it safe for use in lab experiments. However, the compound is not very soluble in water, which limits its use in some experiments. Additionally, the compound has a relatively short shelf life, so it must be stored properly to ensure its effectiveness.
Future Directions
The potential future directions of 5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine (95%) research include further exploration of its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research could be conducted to explore the compound’s potential as a therapeutic agent, as well as its potential use in environmental remediation. Finally, further studies could be conducted to explore the compound’s potential as an industrial catalyst.
Synthesis Methods
5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine (95%) can be synthesized using a variety of methods. The most common method is the condensation of 3,5-dimethylphenol and 2-amino-4-methylpyrimidine. This reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, and a catalyst, such as p-toluenesulfonic acid or p-toluenesulfonamide. The reaction produces 5-(3,5-dimethylphenyl)-2-hydroxypyrimidine (95%) as a white solid.
Scientific Research Applications
5-(3,5-Dimethylphenyl)-2-hydroxypyrimidine (95%) has recently been studied for its potential applications in scientific research. It has been used in a variety of lab experiments, including studies on enzymes, proteins, and other biological molecules. It has also been used to study the effects of drugs on cells and tissues, as well as to study the effects of environmental pollutants on cells and tissues.
properties
IUPAC Name |
5-(3,5-dimethylphenyl)-1H-pyrimidin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O/c1-8-3-9(2)5-10(4-8)11-6-13-12(15)14-7-11/h3-7H,1-2H3,(H,13,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVRVDMAKCPSRFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C2=CNC(=O)N=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60686788 | |
Record name | 5-(3,5-Dimethylphenyl)pyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60686788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1111108-38-3 | |
Record name | 5-(3,5-Dimethylphenyl)-2(1H)-pyrimidinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1111108-38-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(3,5-Dimethylphenyl)pyrimidin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60686788 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.